N-[(3-methoxyphenyl)methyl]-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-2-(2-naphthalen-1-yl-4-oxo-1,2,3,3a-tetrahydropyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide
• InChI: InChI=1S/C25H25N5O3/c1-33-19-9-4-6-17(12-19)14-26-24(31)15-29-25(32)23-13-22(28-30(23)16-27-29)21-11-5-8-18-7-2-3-10-20(18)21/h2-12,16,22-23,28H,13-15H2,1H3,(H,26,31)
• InChI Key: HQGNLJBUGIKKLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)CN2C(=O)C3CC(NN3C=N2)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C25H25N5O3
• Molecular Weight: 443.5 g/mol

Description

N-[(3-methoxyphenyl)methyl]-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide is a useful research compound. Its molecular formula is C25H21N5O3 and its molecular weight is 439.475. The purity is usually 95%.
BenchChem offers high-quality N-[(3-methoxyphenyl)methyl]-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(3-methoxyphenyl)methyl]-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Research has highlighted the antitumor potential of heterocyclic compounds related to N-[(3-methoxyphenyl)methyl]-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide. Compounds with similar structures have been evaluated for their cytotoxicity against cancer cell lines, demonstrating significant inhibition of cell proliferation. These studies indicate a promising avenue for the development of new chemotherapeutic agents based on this compound's structure (Salahuddin et al., 2014).

Anti-inflammatory and Analgesic Activities

The anti-inflammatory and analgesic properties of related heterocyclic compounds have been explored through pharmacological evaluation. Specifically, compounds within this chemical family have shown good affinity for COX-2 and 5-LOX, correlating to high analgesic and anti-inflammatory effects. This suggests the compound's potential application in developing new treatments for conditions associated with inflammation and pain (M. Faheem, 2018).

Antioxidant Activity

Research into the antioxidant potential of similar compounds has revealed their capacity to scavenge free radicals. This activity is critical in preventing oxidative stress, which is implicated in the pathogenesis of various diseases, including cancer, cardiovascular diseases, and neurodegenerative disorders. Compounds exhibiting high antioxidant activity could be valuable in developing preventive treatments for these conditions (J. Jasril et al., 2019).